1-(3-Bromophenyl)-3,3-dimethoxycyclobutane-1-carboxylic acid

Specification

• Molecular Formula: C13H15BrO4
• Molecular Weight: 315.16 g/mol
• IUPAC Name: 1-(3-bromophenyl)-3,3-dimethoxycyclobutane-1-carboxylic acid
• Standard InChI: InChI=1S/C13H15BrO4/c1-17-13(18-2)7-12(8-13,11(15)16)9-4-3-5-10(14)6-9/h3-6H,7-8H2,1-2H3,(H,15,16)
• Standard InChI Key: YILPZHYOSWHUDU-UHFFFAOYSA-N
• SMILES: COC1(CC(C1)(C2=CC(=CC=C2)Br)C(=O)O)OC
• Canonical SMILES: COC1(CC(C1)(C2=CC(=CC=C2)Br)C(=O)O)OC

Introduction

1-(3-Bromophenyl)-3,3-dimethoxycyclobutane-1-carboxylic acid is a complex organic compound featuring a cyclobutane ring bonded to a bromophenyl group and two methoxy groups. Its molecular formula is C13H15BrO4, and it has a molecular weight of 315.16 g/mol. This compound is typically synthesized through multi-step organic reactions, although specific detailed procedures may vary.

Synthesis and Chemical Reactions

The synthesis of 1-(3-bromophenyl)-3,3-dimethoxycyclobutane-1-carboxylic acid involves complex organic chemistry techniques. While specific mechanisms for this compound are not extensively documented, its structure suggests it can participate in reactions typical for carboxylic acids and substituted aromatic compounds. Factors such as temperature, solvent choice, and reaction time influence these reactions.

Applications and Potential Uses

Despite limited specific applications documented for 1-(3-bromophenyl)-3,3-dimethoxycyclobutane-1-carboxylic acid, compounds with similar structures are often used in pharmaceutical research and as building blocks in organic synthesis. The presence of a bromophenyl group and carboxylic acid functionality suggests potential utility in drug design or as intermediates in the synthesis of more complex molecules.

Safety and Handling

Handling 1-(3-bromophenyl)-3,3-dimethoxycyclobutane-1-carboxylic acid requires caution due to its chemical properties. It is classified with hazard statements such as H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Proper storage in a sealed container at room temperature is recommended.

Safety Precautions Table

Hazard Statement	Description
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation